Cas no 851863-01-9 ((4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-oxo-2H-chromene-3-carboxylate)
(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-oxo-2H-chromene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-oxo-2H-chromene-3-carboxylate
- 2H-1-Benzopyran-3-carboxylic acid, 2-oxo-, (4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl ester
- (4-oxo-1,2,3-benzotriazin-3-yl)methyl 2-oxochromene-3-carboxylate
- 851863-01-9
- AKOS024588377
- AB00684678-01
- (4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 2-oxo-2H-chromene-3-carboxylate
- CCG-28568
- F0624-0114
-
- Inchi: 1S/C18H11N3O5/c22-16-12-6-2-3-7-14(12)19-20-21(16)10-25-17(23)13-9-11-5-1-4-8-15(11)26-18(13)24/h1-9H,10H2
- InChI Key: PTYCQGPBNGGMOW-UHFFFAOYSA-N
- SMILES: C1(=O)OC2=CC=CC=C2C=C1C(OCN1C(=O)C2=CC=CC=C2N=N1)=O
Computed Properties
- Exact Mass: 349.06987046g/mol
- Monoisotopic Mass: 349.06987046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 674
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 97.6Ų
Experimental Properties
- Density: 1.49±0.1 g/cm3(Predicted)
- Boiling Point: 585.0±60.0 °C(Predicted)
- pka: -2.70±0.20(Predicted)
(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-oxo-2H-chromene-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0624-0114-1mg |
(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-oxo-2H-chromene-3-carboxylate |
851863-01-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 |
(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-oxo-2H-chromene-3-carboxylate Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
Additional information on (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-oxo-2H-chromene-3-carboxylate
Compound CAS No. 851863-01-9: (4-Oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-Oxo-2H-Chromene-3-Carboxylate
The compound with CAS No. 851863-01-9, known as (4-Oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-Oxo-2H-Chromene-3-Carboxylate, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug design and advanced materials.
Benzotriazine derivatives have been extensively studied for their versatile properties. The benzotriazin moiety in this compound contributes to its stability and reactivity, making it a valuable component in the synthesis of complex molecules. Recent research has highlighted the role of such structures in enhancing the bioavailability of pharmaceutical compounds. The chromene component further adds to the molecule's complexity and functionality, offering potential applications in optoelectronics and sensor technologies.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve high purity. Researchers have employed various methodologies, including microwave-assisted synthesis and catalytic coupling reactions, to optimize the production process. These advancements have not only improved yield but also reduced the environmental footprint of manufacturing this compound.
One of the most exciting developments involving this compound is its application in drug delivery systems. The carboxylate group provides a platform for functionalization, enabling the attachment of targeting ligands or therapeutic agents. Recent studies have demonstrated its ability to serve as a carrier for anticancer drugs, showing enhanced efficacy and reduced side effects compared to traditional delivery methods.
In addition to its pharmaceutical applications, this compound has shown promise in the field of materials science. Its chromene structure exhibits strong absorption properties in the visible spectrum, making it a candidate for use in photovoltaic devices and light-emitting diodes (LEDs). Researchers are actively exploring ways to integrate this compound into next-generation electronic materials to improve energy efficiency and device performance.
The structural integrity of this compound is further enhanced by its dihydrobenzotriazine framework, which provides stability under varying environmental conditions. This feature is particularly advantageous in industrial applications where durability and longevity are critical factors.
Recent advancements in computational chemistry have allowed for detailed molecular modeling of this compound. These models have provided insights into its electronic properties and interaction mechanisms with other molecules. Such studies are paving the way for novel applications in catalysis and enzyme inhibition.
In conclusion, CAS No. 851863-01-9 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique combination of structural features and functional groups positions it as a key player in future innovations within chemistry and related fields.
851863-01-9 ((4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-oxo-2H-chromene-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)